Cas no 2138507-57-8 (4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo2,3-cpyridine)

4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo2,3-cpyridine structure
2138507-57-8 structure
Product Name:4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo2,3-cpyridine
CAS No:2138507-57-8
MF:C13H19NO
MW:205.296063661575
CID:6268762
PubChem ID:165863183
Update Time:2025-07-08

4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo2,3-cpyridine
    • EN300-1076540
    • 2138507-57-8
    • 4-ethyl-5',6'-dihydro-4'H-spiro[cyclopentane-1,7'-furo[2,3-c]pyridine]
    • Inchi: 1S/C13H19NO/c1-2-10-3-6-13(9-10)12-11(4-7-14-13)5-8-15-12/h5,8,10,14H,2-4,6-7,9H2,1H3
    • InChI Key: DXLGZQLZKHZJIZ-UHFFFAOYSA-N
    • SMILES: O1C=CC2CCNC3(C1=2)CCC(CC)C3

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.2Ų

4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo2,3-cpyridine Pricemore >>

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Additional information on 4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo2,3-cpyridine

Comprehensive Overview of 4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo[2,3-c]pyridine (CAS No. 2138507-57-8)

The compound 4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo[2,3-c]pyridine (CAS No. 2138507-57-8) is a structurally unique and pharmacologically relevant molecule that has garnered significant attention in recent years. Its intricate spirocyclic architecture, combining a cyclopentane ring with a furo[2,3-c]pyridine moiety, makes it a compelling subject for research in medicinal chemistry and drug discovery. This article delves into its properties, applications, and the latest advancements in its study, while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about this compound revolves around its synthetic routes and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the challenges posed by its spirocyclic framework. Recent studies have highlighted innovative catalytic methods to streamline its synthesis, reducing byproducts and improving yields. Additionally, its ethyl substituent has been a focal point for modifications, as it influences the compound's solubility and binding affinity in biological systems.

The pharmacological potential of 4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo[2,3-c]pyridine is another hot topic. Its furopyridine core is known to interact with various enzyme targets, making it a candidate for therapeutic applications. For instance, its analogs have shown promise in modulating central nervous system (CNS) receptors, sparking interest in neurodegenerative disease research. This aligns with the growing public and scientific focus on CNS drug development, a trending area in pharmaceutical innovation.

From an industrial perspective, the compound's stability and scalability are critical concerns. Manufacturers and suppliers often search for data on its storage conditions and handling protocols to ensure quality control. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of its purity and degradation products. These developments are particularly relevant given the increasing demand for high-purity intermediates in drug synthesis.

Environmental and sustainability considerations are also shaping the discourse around this compound. With the rise of green chemistry initiatives, researchers are exploring eco-friendly synthetic routes for 4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo[2,3-c]pyridine. Solvent-free reactions, biocatalysis, and energy-efficient processes are among the strategies being investigated to minimize its environmental footprint. This aligns with broader industry trends toward sustainable pharmaceutical production.

In summary, 4-ethyl-5',6'-dihydro-4'H-spirocyclopentane-1,7'-furo[2,3-c]pyridine (CAS No. 2138507-57-8) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity, therapeutic potential, and industrial relevance make it a subject of enduring interest. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of scientific inquiry and innovation.

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